Cas no 1859107-10-0 (2-(1-Methoxypropyl)azetidine)

• Product Name: 2-(1-Methoxypropyl)azetidine
• CAS No: 1859107-10-0
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 5876898
• PubChem ID: 131096634
• Update Time: 2025-07-15

2-(1-Methoxypropyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 2-(1-methoxypropyl)azetidine
• EN300-1788290
• 1859107-10-0
• 2-(1-Methoxypropyl)azetidine

• Inchi： 1S/C7H15NO/c1-3-7(9-2)6-4-5-8-6/h6-8H,3-5H2,1-2H3
• InChI Key： ATROKKNAMKVCTP-UHFFFAOYSA-N
• SMILES： O(C)C(CC)C1CCN1

Computed Properties

• Exact Mass: 129.115364102g/mol
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-(1-Methoxypropyl)azetidine

Introduction to 2-(1-Methoxypropyl)azetidine (CAS No. 1859107-10-0)

2-(1-Methoxypropyl)azetidine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural properties and potential applications in drug development. With a Chemical Abstracts Service (CAS) number of 1859107-10-0, this heterocyclic amine has garnered attention due to its versatile reactivity and role as a building block in synthesizing more complex molecules. The compound’s structure, featuring an azetidine ring substituted with a 1-methoxypropyl group, makes it a valuable intermediate in the creation of pharmacologically active agents.

The 1-methoxypropyl moiety introduces a degree of lipophilicity and flexibility to the molecule, which can be exploited in designing drugs with improved solubility and bioavailability. This feature is particularly crucial in medicinal chemistry, where optimizing pharmacokinetic properties often dictates the success of a therapeutic agent. Recent advancements in computational chemistry have enabled researchers to predict the behavior of such compounds with greater accuracy, facilitating the design of novel molecules tailored for specific biological targets.

In the context of modern drug discovery, 2-(1-Methoxypropyl)azetidine has been explored as a precursor in the synthesis of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The azetidine ring itself is a well-known scaffold in medicinal chemistry, known for its ability to mimic natural amino acid structures and interact with biological enzymes. By incorporating the 1-methoxypropyl group, chemists can fine-tune the electronic and steric properties of the molecule, enhancing its binding affinity to target proteins.

Recent studies have highlighted the potential of 2-(1-Methoxypropyl)azetidine in developing treatments for neurological disorders. Its structural motif is reminiscent of several neuroactive compounds, suggesting that it may serve as a lead compound for further derivatization. Researchers have employed high-throughput screening techniques to identify derivatives with enhanced efficacy against enzymes such as acetylcholinesterase, which are implicated in Alzheimer’s disease. The 1-methoxypropyl group’s ability to modulate solubility and permeability makes it an attractive feature for optimizing drug delivery systems.

The synthesis of 2-(1-Methoxypropyl)azetidine typically involves nucleophilic substitution reactions on halogenated azetidine precursors, followed by functional group transformations to introduce the 1-methoxypropyl side chain. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. Catalytic hydrogenation and metal-catalyzed coupling reactions are commonly employed to achieve these transformations with high selectivity.

One of the most compelling aspects of 2-(1-Methoxypropyl)azetidine is its role as a chiral building block. The presence of stereogenic centers allows for the synthesis of enantiomerically pure compounds, which are often required for optimal pharmacological activity. Chiral resolution techniques such as diastereomeric salt formation have been utilized to isolate specific enantiomers, ensuring that only the active form is used in further drug development.

The compound’s stability under various conditions is another critical factor in its pharmaceutical applicability. Studies have demonstrated that 2-(1-Methoxypropyl)azetidine remains stable under ambient temperatures and moderate pH conditions, making it suitable for formulation into oral or injectable medications. Additionally, its compatibility with common solvents used in drug formulation enhances its utility in industrial-scale production.

In conclusion, 2-(1-Methoxypropyl)azetidine (CAS No. 1859107-10-0) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic and computational chemistry, position it as a valuable tool for developing novel therapeutics. As the demand for targeted therapies grows, compounds like this continue to play a crucial role in advancing medical science.